Cas no 13969-05-6 (1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide)
13969-05-6 structure
Product name:1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide
1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide Chemical and Physical Properties
Names and Identifiers
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- 1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide
- 2-methyl-1,3,2λ<sup>5</sup>-benzodioxaphosphole 2-oxide
- SCHEMBL2169864
- 2-Methyl-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one
- DTXSID70513995
- 13969-05-6
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- Inchi： InChI=1S/C7H7O3P/c1-11(8)9-6-4-2-3-5-7(6)10-11/h2-5H,1H3
- InChI Key： IWDSKRSOCIADMT-UHFFFAOYSA-N
- SMILES： CP1(=O)OC2=CC=CC=C2O1
Computed Properties
- Exact Mass: 203.97438
- Monoisotopic Mass: 170.01328108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide Related Literature
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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4. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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